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Compound of Interest

Compound Name: (1-Chloro-1-methylethyl)benzene

Cat. No.: B1581794 Get Quote

An In-depth Technical Guide to the Physical Properties of (1-Chloro-1-methylethyl)benzene

Introduction
(1-Chloro-1-methylethyl)benzene, also known by synonyms such as (2-chloropropan-2-

yl)benzene and α-cumyl chloride, is a halogenated aromatic hydrocarbon.[1][2] Its chemical

structure consists of a benzene ring attached to a propane chain at the second carbon, which

also bears a chlorine atom. This guide provides a comprehensive overview of its key physical

properties, along with detailed experimental protocols for their determination, intended for

researchers, scientists, and professionals in drug development.

Quantitative Data Summary
The physical and chemical properties of (1-Chloro-1-methylethyl)benzene are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name 2-chloropropan-2-ylbenzene [1]

CAS Number 934-53-2 [1]

Molecular Formula C₉H₁₁Cl [1]

Molecular Weight 154.63 g/mol [1][2]

Density 1.04 g/cm³ at 18 °C [2]

Boiling Point 56-58 °C at 1.5 Torr [2]

Melting Point -43.35 °C (estimate) [2]

Flash Point 73 °C [2]

Refractive Index 1.505 [2]

Water Solubility Insoluble [3]

Solubility in Organics
Soluble in solvents like ethanol

and acetone.
[3]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

(1-Chloro-1-methylethyl)benzene.

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.[4]

Apparatus:

Graduated cylinder or volumetric flask[5]

Digital balance[5]

Beaker[4]
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Procedure:

Measure the mass of a clean, dry beaker using a digital balance and record it.[4]

Transfer a specific volume of (1-Chloro-1-methylethyl)benzene into a graduated cylinder

and record the volume.[4][6]

Pour the liquid from the graduated cylinder into the pre-weighed beaker.

Weigh the beaker containing the liquid and record the combined mass.[6]

Subtract the mass of the empty beaker from the combined mass to determine the mass of

the liquid.[4]

Calculate the density by dividing the mass of the liquid by its volume (Density =

Mass/Volume).[5]

It is important to note that temperature can affect density, so the temperature at which the

measurement is taken should be recorded.[5]

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the atmospheric

pressure.[7] The capillary method is a common technique for determining the boiling point of a

small liquid sample.[8]

Apparatus:

Small test tube[9]

Capillary tube, sealed at one end[7]

Thermometer[9]

Heating apparatus (e.g., Thiele tube, Mel-Temp apparatus, or an oil bath on a hot plate)[7]

[10]

Beaker for the heating bath[9]
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Procedure:

Place a small amount (a few milliliters) of (1-Chloro-1-methylethyl)benzene into the small

test tube.[9]

Invert a capillary tube (sealed end up) and place it inside the test tube containing the liquid.

[7][8]

Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the

thermometer bulb.[7]

Immerse this assembly in a heating bath (e.g., paraffin or water bath).[7][9]

Begin heating the bath slowly.[9] As the temperature rises, air trapped in the capillary tube

will escape, seen as a slow stream of bubbles.

When the liquid's boiling point is reached, a rapid and continuous stream of bubbles will

emerge from the capillary tube.[8][11] Note this temperature.

Turn off the heat and allow the apparatus to cool.

The bubbling will slow and eventually stop. The exact boiling point is the temperature at

which the liquid begins to enter the capillary tube.[8][11]

Determination of Melting Point
For a substance that is liquid at room temperature, the melting point is equivalent to its freezing

point. The procedure is similar to a standard melting point determination but involves cooling

the substance. A common method uses a melting point apparatus.[12]

Apparatus:

Capillary tube[12]

Melting point apparatus (e.g., DigiMelt or Mel-Temp) with cooling capability or a cooling

bath[13]

Thermometer[12]
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Procedure:

Introduce a small amount of liquid (1-Chloro-1-methylethyl)benzene into a capillary tube.

Place the capillary tube into the melting point apparatus.[14]

Cool the sample until it solidifies completely.

Begin to heat the sample slowly, at a rate of about 1-2°C per minute, especially when

approaching the expected melting point.[12][14]

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire solid has turned into a clear liquid. This range is the melting point.[12] For a

pure substance, this range should be narrow.[12]

Determination of Solubility
Solubility is determined by observing the extent to which a solute dissolves in a solvent to form

a saturated solution.[15]

Apparatus:

Small test tubes[16]

Vortex mixer or shaker

Graduated pipettes or micropipettes

Procedure (Qualitative):

Place a small, measured amount (e.g., 0.05 mL or 25 mg) of (1-Chloro-1-
methylethyl)benzene into a small test tube.[16]

Add a small portion (e.g., 0.75 mL) of the desired solvent (e.g., water, ethanol, diethyl ether)

in increments.[16]

After each addition, shake the test tube vigorously to facilitate dissolution.[16]
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Observe whether the substance dissolves completely. A clear solution with no visible

particles indicates solubility.[17]

Categorize the solubility as soluble, partially soluble, or insoluble based on visual

observation.

Logical Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of a

chlorinated hydrocarbon like (1-Chloro-1-methylethyl)benzene, which could be synthesized

via Friedel-Crafts alkylation or acylation followed by reduction and chlorination.
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Workflow for Synthesis and Purification

Starting Materials
(e.g., Benzene, 2-Chloropropane)

Friedel-Crafts Alkylation
(with Lewis Acid Catalyst, e.g., AlCl₃)

1. Reaction Setup

Reaction Quenching
(e.g., with ice water)

2. Stop Reaction

Workup & Extraction
(Separation of organic/aqueous layers)

3. Isolation

Drying of Organic Layer
(e.g., with Na₂SO₄ or MgSO₄)

4. Water Removal

Filtration

5. Remove Drying Agent

Solvent Evaporation
(Rotary Evaporator)

6. Remove Solvent

Purification
(Vacuum Distillation)

7. Final Purification

(1-Chloro-1-methylethyl)benzene
(Pure Product)

Characterization
(NMR, GC-MS, IR)

8. Verify Structure & Purity

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis and purification of (1-Chloro-1-
methylethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581794#physical-properties-of-1-chloro-1-
methylethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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